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Compound of Interest

Compound Name: 4-Nitronaphthalene-1-carbonitrile
CAS No.: 23245-63-8
Cat. No.: B3369362
Get Quote
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Executive Summary

1-Cyano-4-nitronaphthalene (CAS 23245-63-8), also known as 4-nitro-1-naphthonitrile,
represents a critical class of 1,4-disubstituted naphthalene derivatives.[1] Characterized by the
presence of two strong electron-withdrawing groups (EWG)—the cyano (-CN) and nitro (-NO2)
moieties—positioned para to each other on the naphthalene core, this compound serves as a
potent electrophilic scaffold. It is primarily utilized as a high-value intermediate in the synthesis
of "push-pull" chromophores, non-linear optical (NLO) materials, and biologically active
amidoxime chelators.

This guide provides a definitive analysis of its molecular architecture, validated synthesis
protocols, and physicochemical properties, grounded in field-proven methodologies.

Molecular Identity & Physicochemical Profile[1][2][3]

The precise molecular weight and identity are fundamental for stoichiometric calculations in
synthetic workflows.
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Property

Data

IUPAC Name

4-Nitro-1-naphthonitrile

Common Synonyms

1-Cyano-4-nitronaphthalene; 4-

Nitronaphthalene-1-carbonitrile

CAS Registry Number 23245-63-8
Molecular Formula
Molecular Weight 198.18 g/mol

Physical State

Pale yellow to yellow crystalline solid

Solubility

Soluble in DMSO, DMF, Acetone, Chloroform:;

Insoluble in Water

Melting Point

~140-142 °C (Derivative dependent; verify with
specific lot CoA)

Structural Calculation

The molecular weight is derived from standard atomic weights:

Carbon (11):

Hydrogen (6):

Nitrogen (2):

Oxygen (2):

Total:198.181 g/mol [1]

Structural Analysis & Electronic Properties[6]
Electronic Distribution (The "Pull-Pull" System)

Unlike classic "push-pull" dyes (which pair a donor and acceptor), 1-cyano-4-nitronaphthalene

features two strong electron-withdrawing groups.[1]
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 Inductive & Mesomeric Effects: Both -CN and -NO2 groups exert strong ngcontent-ng-
€1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

(inductive) and
(mesomeric) effects.

» Ring Deactivation: The naphthalene ring is highly deactivated towards electrophilic aromatic
substitution (

).
» Nucleophilic Susceptibility: Conversely, the ring is highly activated for Nucleophilic Aromatic

Substitution (

). The nitro group at position 4 activates position 1 for nucleophilic attack, and vice versa.
This property is exploited to introduce nucleophiles (amines, alkoxides) by displacing one of
the groups (usually the nitro group if fluoride is not present, or via cine-substitution).

Crystallographic Packing

While the specific crystal structure of the 1,4-isomer is often isomorphic with other
dinitronaphthalenes, the planar naphthalene core facilitates

stacking. The dipole moment is significant due to the vector addition of the cyano and nitro
dipoles, influencing its solubility and packing density in solid-state electronics.

Synthesis & Production Protocols

Two primary pathways exist for the synthesis of 1-cyano-4-nitronaphthalene. The choice
depends on the starting material availability and scale.

Pathway A: The Sandmeyer Route (High Specificity)

This is the most reliable laboratory-scale method, ensuring regiochemical purity by starting
from 4-nitro-1-naphthylamine.[1]
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Mechanism: Diazotization of the amine followed by displacement with cyanide using a copper(l)
catalyst.

Protocol:

Diazotization: Dissolve 4-nitro-1-naphthylamine (0.1 mol) in dilute sulfuric acid. Cool to 0—
5°C. Add sodium nitrite (

, 1.1 eq) solution dropwise to form the diazonium salt.

e Substitution (Sandmeyer): Prepare a solution of Copper(l) Cyanide (CuCN) and NaCN in
water (neutralized to maintain CuCN in solution).

» Addition: Slowly add the cold diazonium solution to the CuCN mixture at 0°C.

o Workup: Allow to warm to room temperature, then heat to 50°C to ensure completion. Extract
with ethyl acetate or dichloromethane.[1] Wash with water and brine.[1]

« Purification: Recrystallize from ethanol or purify via silica gel column chromatography
(Hexane:EtOAc gradient).

Pathway B: Nucleophilic Substitution (Rosenmund-von
Braun)

Ideal for industrial scale-up, utilizing 1-chloro-4-nitronaphthalene.[1]

Protocol:

Reagents: 1-Chloro-4-nitronaphthalene (1 eq), CuCN (1.2 eq), DMF (solvent).

Reaction: Heat the mixture to reflux (approx. 150-160°C) for 4—6 hours.

Quenching: Pour the hot mixture into a solution of

or ethylenediamine in water to decompose the copper complex.

Isolation: Filter the solid precipitate, wash with water, and dry.
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Synthesis Workflow Diagram
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Figure 1: Dual synthetic pathways for 1-cyano-4-nitronaphthalene via Diazotization (Top) and
Nucleophilic Substitution (Bottom).[1]

Applications in Research & Development
Precursor for Amidoxime Chelators

In semiconductor manufacturing and uranium recovery, nitrile groups are converted to
amidoximes.

e Reaction:ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline ng-star-
inserted">

» Utility: 1-Cyano-4-nitronaphthalene is a precursor for 4-nitro-1-naphthamidoxime, a ligand
used to chelate transition metals (Cu, Fe) in Chemical Mechanical Polishing (CMP) slurries.

[1]
Non-Linear Optics (NLO) & Dyes

The compound serves as an acceptor unit.

o Derivatization: Reduction of the nitro group to an amine (-NH2) yields 1-amino-4-
cyanonaphthalene.[1]

o Effect: This creates a strong Donor-Acceptor (D-A) system across the naphthalene bridge,
exhibiting strong intramolecular charge transfer (ICT) and fluorescence, useful in biological
imaging and organic LEDs.
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Safety & Handling (SDS Summary)

Hazard Classification:
» Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (Category 3).

o Reactivity: Nitriles can release HCN under acidic conditions.[1] Nitro groups pose a risk of
decomposition at high temperatures.

Handling Protocol:

» Engineering Controls: Always operate in a certified chemical fume hood.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

o Storage: Store in a cool, dry place away from strong oxidizing agents and strong bases.

» Disposal: Dispose of as hazardous organic waste containing nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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